Cas no 1783602-10-7 (2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid
• CAS No: 1783602-10-7
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5991145
• PubChem ID: 84780122
• Update Time: 2025-11-02

2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid
• 1783602-10-7
• EN300-1847376
• 2-[1-(2-fluoro-6-methylphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C12H13FO2/c1-8-3-2-4-9(13)11(8)12(5-6-12)7-10(14)15/h2-4H,5-7H2,1H3,(H,14,15)
• InChI Key： JMZKIDWFSHDRDT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid

Comprehensive Guide to 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid (CAS No. 1783602-10-7)

The 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid (CAS 1783602-10-7) represents a significant advancement in modern pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This cyclopropane-containing carboxylic acid derivative has garnered substantial attention from researchers due to its unique structural features and potential biological activities. The compound's systematic name reflects its fluorinated aromatic and cyclopropylacetic acid components, which contribute to its distinctive chemical properties.

Recent scientific literature indicates growing interest in fluorinated pharmaceutical intermediates like 1783602-10-7, as evidenced by increasing patent filings and research publications. The presence of both fluoro and methyl substituents on the phenyl ring enhances the molecule's metabolic stability and bioavailability - key considerations in drug design. Pharmaceutical companies are particularly interested in how the cyclopropylacetic acid moiety might influence target binding affinity and selectivity.

From a synthetic chemistry perspective, 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid presents interesting challenges and opportunities. The cyclopropane ring strain and fluorine substitution pattern create unique reactivity that medicinal chemists can exploit for structure-activity relationship studies. Analytical techniques such as NMR (particularly 19F NMR) and mass spectrometry are essential for characterizing this compound and its derivatives.

The potential applications of CAS 1783602-10-7 extend across multiple therapeutic areas. Current research suggests possible utility in developing treatments for inflammatory conditions and metabolic disorders. The compound's fluorinated aromatic system may contribute to enhanced membrane permeability, while the carboxylic acid functionality offers opportunities for salt formation and prodrug development - both important considerations in pharmaceutical formulation.

Quality control of 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid requires stringent analytical protocols. HPLC methods with UV detection at appropriate wavelengths are commonly employed, along with careful monitoring of related substances and residual solvents. The pharmaceutical industry maintains particular interest in establishing robust synthetic routes that can deliver this intermediate with high purity and consistent quality.

Environmental and safety considerations for 1783602-10-7 follow standard pharmaceutical intermediate handling protocols. While not classified as hazardous under current regulations, proper laboratory practices including appropriate personal protective equipment are recommended when working with this compound. The fluoroaromatic nature of the molecule warrants consideration of proper waste disposal methods to minimize environmental impact.

Market trends indicate growing demand for specialized fluorinated building blocks like 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid. Contract research organizations and custom synthesis providers report increasing inquiries about this compound, particularly from companies engaged in inflammation and immunology drug discovery programs. The unique combination of fluorine substitution and cyclopropyl geometry makes this intermediate valuable for exploring new chemical space in medicinal chemistry.

Regulatory aspects of CAS 1783602-10-7 follow standard pharmaceutical intermediate guidelines. While not itself a drug substance, proper documentation of synthesis, characterization, and quality control is essential for its use in drug development. The compound's structural features may influence regulatory considerations for any resulting drug candidates, particularly regarding metabolic fate and potential metabolites.

Future research directions for 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid derivatives may explore additional functionalization of the aromatic ring or modifications to the cyclopropane moiety. The scientific community continues to investigate how subtle changes to this scaffold might enhance biological activity or improve drug-like properties. Computational chemistry approaches are being increasingly applied to predict the behavior of such fluorinated pharmaceutical intermediates in biological systems.

Comparative studies with similar cyclopropyl-containing acids suggest that the specific substitution pattern in 1783602-10-7 confers distinct advantages in terms of metabolic stability and target engagement. These findings have spurred interest in developing efficient synthetic routes to this compound and its analogs, with several recent publications describing improved methodologies for constructing the fluorinated cyclopropane core structure.

From a supply chain perspective, 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid is typically produced on a custom synthesis basis by specialized chemical manufacturers. The compound's growing importance in drug discovery has led to expanded production capabilities at several contract development and manufacturing organizations. Quality assurance remains paramount, with suppliers implementing rigorous analytical controls to meet the pharmaceutical industry's exacting standards.

The physicochemical properties of CAS 1783602-10-7, including its solubility profile and pKa, make it particularly interesting for formulation scientists. The balance between the lipophilic fluoroaromatic portion and the hydrophilic carboxylic acid group creates opportunities for optimizing drug delivery characteristics. These properties are currently being explored in various preclinical development programs.

Intellectual property landscapes surrounding 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid and related compounds continue to evolve. Recent patent activity indicates strong interest in protecting specific derivatives and synthetic methods, particularly those showing promise in early-stage drug discovery. Companies active in this space are carefully navigating existing IP while developing novel approaches to exploiting this valuable chemical scaffold.

In conclusion, 2-1-(2-fluoro-6-methylphenyl)cyclopropylacetic acid (CAS 1783602-10-7) represents an important building block in contemporary medicinal chemistry. Its unique combination of fluorine substitution, aromatic methylation, and cyclopropyl geometry offers multiple avenues for drug discovery and development. As research into this compound class advances, we can anticipate new insights into structure-activity relationships and potential therapeutic applications of this fascinating chemical entity.